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Compound of Interest

Compound Name: 1,3-Dichloroacetone

Cat. No.: B141476

Essential Safety and Handling Guide for 1,3-
Dichloroacetone

For researchers, scientists, and drug development professionals, the safe handling of 1,3-
Dichloroacetone is paramount due to its significant health hazards. This guide provides
immediate, essential safety protocols, operational procedures, and disposal plans to ensure
laboratory safety and build confidence in chemical handling practices. 1,3-Dichloroacetone is
classified as highly toxic and corrosive, potentially fatal if swallowed, inhaled, or in contact with
skin. It causes severe skin and eye irritation and damage.[1][2] Therefore, strict adherence to
the following guidelines is mandatory.

Personal Protective Equipment (PPE) and Exposure
Control

Engineering controls, such as using a fume hood or implementing local exhaust ventilation, are
crucial to minimize airborne concentrations.[2][3][4] Personal protective equipment must be
worn at all times when handling this substance.
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PPE Category

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2] Tightly fitting safety goggles with

side-shields are recommended.[4][5]

Skin Protection

Wear appropriate protective gloves to prevent
skin exposure.[2][3] Specific recommendations
include Butoject® gloves with a minimum layer
thickness of 0.3 mm and a breakthrough time of
480 minutes.[6] Wear impervious, flame-

resistant protective clothing.[4][5]

Respiratory Protection

If vapors or aerosols are generated, a
NIOSH/MSHA or European Standard EN 149
approved full-face piece airline respirator in
positive pressure mode with emergency escape
provisions is required.[3] A full-face respirator is
also recommended if exposure limits are

exceeded.[5] Filter type ABEK is recommended.

Operational Plan: Step-by-Step Handling Procedure

1

2

. Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]

Work exclusively within a certified chemical fume hood.

Gather all necessary PPE as specified in the table above and inspect for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

. Handling:

Avoid the formation of dust and aerosols.[6]
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Do not breathe dust, vapor, mist, or gas.[1]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[6][2]
. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong bases, and reducing agents.[1][2]

Keep refrigerated at temperatures between 2-8°C (approximately 39°F).[6][2]
Store in a locked-up area accessible only to authorized personnel.
. In Case of a Spill:
Evacuate the area immediately.
Remove all sources of ignition.[2]
Ventilate the area.

Wearing full PPE, sweep up the spilled solid material, avoiding dust generation, and place it
into a suitable, closed container for disposal.[6][2]

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC173632500&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.fishersci.com/store/msds?partNumber=AC173632500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://pim-resources.coleparmer.com/sds/62496.pdf
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person to fresh air immediately. If not
) breathing, give artificial respiration. If breathing
Inhalation o ) ) )
is difficult, provide oxygen. Seek immediate

medical attention.[2]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Disposal Plan

Waste material must be disposed of in accordance with national and local regulations. It is
recommended to offer surplus and non-recyclable solutions to a licensed disposal company.
One method of disposal is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber. Do not mix with other
waste, and handle uncleaned containers as you would the product itself.
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Workflow for Safe Handling of 1,3-Dichloroacetone
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Caption: Safe handling workflow for 1,3-Dichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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